![molecular formula C25H36N2O2S B4283164 1-(4-tert-butylbenzyl)-4-[(4-butylphenyl)sulfonyl]piperazine](/img/structure/B4283164.png)
1-(4-tert-butylbenzyl)-4-[(4-butylphenyl)sulfonyl]piperazine
Overview
Description
1-(4-tert-butylbenzyl)-4-[(4-butylphenyl)sulfonyl]piperazine, commonly known as TBBPS, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. TBBPS is a piperazine derivative that has been synthesized and studied extensively for its unique properties and potential uses.
Mechanism of Action
The mechanism of action of TBBPS is not fully understood, but it is believed to act as a blocking agent for certain receptors and enzymes. TBBPS has been shown to inhibit the activity of certain enzymes, including acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of neurotransmitters in the brain.
Biochemical and Physiological Effects:
TBBPS has been shown to have a range of biochemical and physiological effects, including the inhibition of certain enzymes and receptors, as well as the potential to act as an antioxidant and anti-inflammatory agent. TBBPS has also been shown to have neuroprotective effects, and may have potential applications in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of TBBPS is its versatility and potential for use in a range of scientific research applications. TBBPS is also relatively easy to synthesize and purify, making it a cost-effective option for many researchers. However, there are also limitations to the use of TBBPS in lab experiments, including its potential toxicity and the need for further research to fully understand its mechanism of action and potential applications.
Future Directions
There are many potential future directions for research involving TBBPS, including the development of new metal complexes and other organic compounds using TBBPS as a ligand or reagent. TBBPS may also have potential applications in the treatment of neurodegenerative diseases, and further research is needed to fully understand its mechanism of action and potential uses in this area. Additionally, TBBPS may have applications in other areas of scientific research, including catalysis, drug development, and materials science.
Scientific Research Applications
TBBPS has been extensively studied for its potential applications in various fields of scientific research. It has been used as a ligand in the synthesis of metal complexes, which have been studied for their potential use in catalysis and other applications. TBBPS has also been used as a blocking agent in the synthesis of peptides and proteins, and as a reagent in the synthesis of other organic compounds.
properties
IUPAC Name |
1-[(4-tert-butylphenyl)methyl]-4-(4-butylphenyl)sulfonylpiperazine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H36N2O2S/c1-5-6-7-21-10-14-24(15-11-21)30(28,29)27-18-16-26(17-19-27)20-22-8-12-23(13-9-22)25(2,3)4/h8-15H,5-7,16-20H2,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXZZWRXXHITHKO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)CC3=CC=C(C=C3)C(C)(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H36N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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